1,6-dimethyl-4-[3-(2-methylphenoxy)-1-azetidinyl]-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1,6-dimethyl-4-[3-(2-methylphenoxy)azetidin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C17H19N5O/c1-11-6-4-5-7-15(11)23-13-9-22(10-13)17-14-8-18-21(3)16(14)19-12(2)20-17/h4-8,13H,9-10H2,1-3H3
• InChI Key: YKEDHUXKMJNNBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC2CN(C2)C3=NC(=NC4=C3C=NN4C)C
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

1,6-dimethyl-4-[3-(2-methylphenoxy)-1-azetidinyl]-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1,6-dimethyl-4-[3-(2-methylphenoxy)-1-azetidinyl]-1H-pyrazolo[3,4-d]pyrimidine is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or proteins involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in certain cancer cell lines. It has also been found to inhibit the growth and proliferation of cancer cells. Additionally, it has been shown to have anti-inflammatory properties and may have potential applications in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1,6-dimethyl-4-[3-(2-methylphenoxy)-1-azetidinyl]-1H-pyrazolo[3,4-d]pyrimidine in lab experiments is its potential as a tool for studying protein-protein interactions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

1,6-dimethyl-4-[3-(2-methylphenoxy)-1-azetidinyl]-1H-pyrazolo[3,4-d]pyrimidine has potential applications in various fields, and future research could focus on further exploring its anticancer activity and potential as a ligand in drug discovery. Additionally, further studies could investigate its mechanism of action and potential applications in treating inflammatory diseases.

Synthesis Methods

The synthesis of 1,6-dimethyl-4-[3-(2-methylphenoxy)-1-azetidinyl]-1H-pyrazolo[3,4-d]pyrimidine involves the reaction of 2-methylphenol, 1-bromo-3-chloropropane, and 3-amino-1,6-dimethylpyrazolo[3,4-d]pyrimidine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide under reflux conditions. The resulting product is then purified using column chromatography.

Scientific Research Applications

1,6-dimethyl-4-[3-(2-methylphenoxy)-1-azetidinyl]-1H-pyrazolo[3,4-d]pyrimidine has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit significant activity against certain cancer cell lines, making it a potential candidate for anticancer drug development. Additionally, it has been studied for its potential use as a ligand in drug discovery and as a tool for studying protein-protein interactions.